1-ethyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid

• Molecular Formula: C8H8F3NO2
• Molecular Weight: 207.15 g/mol
• IUPAC Name: 1-ethyl-4-(trifluoromethyl)pyrrole-3-carboxylic acid
• InChI: InChI=1S/C8H8F3NO2/c1-2-12-3-5(7(13)14)6(4-12)8(9,10)11/h3-4H,2H2,1H3,(H,13,14)
• InChI Key: LMZYALPSKGVAQN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=C1)C(F)(F)F)C(=O)O

Description

1-ethyl-4-(trifluoromethyl)-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C8H8F3NO2 and its molecular weight is 207.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 60% sodium hydride (212 mg, 5.31 mmol) and N,N-dimethylformamide (25 mL) was added with stirring at 0° C. ethyl 4-(trifluoromethyl)-1H-pyrrole-3-carboxylate (1.00 g, 4.83 mmol), and the mixture was stirred at room temperature for 30 min. Iodoethane (581 μL, 7.24 mmol) was added, and the mixture was stirred at room temperature for 3 hr. The reaction mixture was diluted with water and extracted with ethyl acetate, and the organic layer was washed with water and saturated brine, dried over anhydrous magnesium sulfate and filtrated. The filtrate was concentrated under reduced pressure, ethanol (4 mL) and 8N aqueous sodium hydroxide solution (2 mL) were added to the residue, and the mixture was stirred at room temperature for 2 hr and at 60° C. for 15 hr. The reaction mixture was neutralized with 1N hydrochloric acid, and the precipitated solid was collected by filtration and washed with water to give the title compound (710 mg, 71%) as a white solid.